Cas no 2649071-62-3 (1-benzyl-4-(1-isocyanatoethyl)-1H-pyrazole)

• Product Name: 1-benzyl-4-(1-isocyanatoethyl)-1H-pyrazole
• CAS No: 2649071-62-3
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 6448877
• PubChem ID: 165620114
• Update Time: 2025-05-19

1-benzyl-4-(1-isocyanatoethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(1-isocyanatoethyl)-1H-pyrazole
• 2649071-62-3
• EN300-1880547

• Inchi： 1S/C13H13N3O/c1-11(14-10-17)13-7-15-16(9-13)8-12-5-3-2-4-6-12/h2-7,9,11H,8H2,1H3
• InChI Key： PLKJQXIPNXJPCD-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=NN(C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 227.105862047g/mol
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.2Ų

Additional information on 1-benzyl-4-(1-isocyanatoethyl)-1H-pyrazole

Introduction to 1-Benzyl-4-(1-Isocyanatoethyl)-1H-Pyrazole (CAS No. 2649071-62-3)

The compound 1-benzyl-4-(1-isocyanatoethyl)-1H-pyrazole, identified by the CAS registry number CAS No. 2649071-62-3, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a pyrazole ring, a benzyl group, and an isocyanatoethyl substituent, which collectively contribute to its distinctive reactivity and functionality.

The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is known for its stability and versatility in chemical reactions. The benzyl group attached to the pyrazole ring enhances the compound's solubility and compatibility with organic solvents, making it suitable for a wide range of applications. The isocyanatoethyl group, on the other hand, introduces reactivity that can be exploited in polymer synthesis and surface modification techniques.

Recent studies have highlighted the potential of 1-benzyl-4-(1-isocyanatoethyl)-1H-pyrazole in drug delivery systems. Researchers have demonstrated that this compound can serve as a versatile platform for attaching bioactive molecules, enabling targeted drug delivery with enhanced efficacy. Its ability to form stable conjugates with therapeutic agents makes it an attractive candidate for developing advanced pharmaceutical formulations.

In the realm of materials science, this compound has shown promise as a building block for constructing functional polymers. The isocyanatoethyl group allows for easy incorporation into polymer networks through step-growth polymerization or other reactive processes. This capability has led to investigations into its use in creating stimuli-responsive materials, which can alter their properties in response to environmental changes such as temperature or pH levels.

The synthesis of 1-benzyl-4-(1-isocyanatoethyl)-1H-pyrazole involves a multi-step process that typically begins with the preparation of the pyrazole core. Subsequent functionalization steps introduce the benzyl and isocyanatoethyl groups, ensuring precise control over the final product's structure and properties. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, paving the way for large-scale production.

From an environmental perspective, this compound exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it can undergo microbial degradation when exposed to specific environmental factors, reducing its persistence in natural ecosystems. This attribute aligns with growing industry trends toward sustainable chemistry and eco-friendly chemical processes.

In conclusion, 1-benzyl-4-(1-isocyanatoethyl)-1H-pyrazole (CAS No. 2649071-62-3) stands out as a versatile and innovative molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as a key player in future developments within organic chemistry and materials science.